Cas no 5673-25-6 (Sodium 7-aminoheptanoate)

• Product Name: Sodium 7-aminoheptanoate
• CAS No: 5673-25-6
• MF: C₇H₁₄NNaO₂
• MW: 167.181333065033
• MDL: MFCD20702951
• CID: 348023
• PubChem ID: 60171304
• Update Time: 2025-08-04

Sodium 7-aminoheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-amino-, monosodium salt
• sodium 7-aminoheptanoate
• Sodium 7-aminoheptanoate

• MDL： MFCD20702951
• Inchi： 1S/C7H15NO2.Na/c8-6-4-2-1-3-5-7(9)10;/h1-6,8H2,(H,9,10);/q;+1/p-1
• InChI Key： LLNNCXKYFNWIRD-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 98.4
• Topological Polar Surface Area: 66.2

Additional information on Sodium 7-aminoheptanoate

Comprehensive Guide to Sodium 7-aminoheptanoate (CAS No. 5673-25-6): Properties, Applications, and Industry Insights

Sodium 7-aminoheptanoate (CAS No. 5673-25-6) is a specialized organic compound gaining attention in pharmaceutical, biochemical, and industrial research. This sodium salt derivative of 7-aminoheptanoic acid is valued for its unique molecular structure, featuring a seven-carbon chain with an amino group at the terminal position. Its zwitterionic properties and water solubility make it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in peptide synthesis, where its extended carbon backbone offers advantages over shorter-chain analogs like 6-aminocaproic acid.

The compound's CAS registry number 5673-25-6 serves as a critical identifier for researchers navigating chemical databases. Analytical characterization reveals its crystalline form with a melting point range of 210-215°C and excellent stability under neutral pH conditions. In biochemical applications, the epsilon-amino group demonstrates remarkable reactivity, enabling conjugation with various carbonyl compounds. Industry reports indicate growing demand for high-purity Sodium 7-aminoheptanoate in niche markets, particularly for developing specialty polymers with tailored degradation profiles.

Emerging applications leverage the compound's biocompatibility in medical device coatings and controlled-release formulations. Unlike shorter-chain homologs, the heptanoate structure provides enhanced lipophilicity while maintaining water solubility—a rare combination that addresses formulation challenges in drug delivery systems. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, with purity grades exceeding 99% now commercially available for critical research applications.

Environmental considerations position Sodium 7-aminoheptanoate as a green chemistry alternative in certain processes. Its biodegradation pathway produces non-toxic metabolites, aligning with increasing regulatory focus on environmental impact of chemical intermediates. Manufacturers have optimized production methods to reduce energy consumption, with some facilities implementing continuous flow chemistry approaches that minimize waste generation.

Quality control protocols for CAS No. 5673-25-6 emphasize rigorous testing for heavy metal content and residual solvents, particularly for pharmaceutical-grade material. The compound's hygroscopic nature necessitates proper storage conditions—typically desiccated environments at controlled room temperature. Recent innovations in packaging include nitrogen-flushed containers that extend shelf life while preventing moisture absorption and oxidative degradation.

In material science, researchers exploit the compound's bifunctionality to create novel polyamides with unusual elasticity profiles. The seven-carbon spacer between functional groups influences polymer crystallinity differently than conventional nylon precursors. Patent literature reveals experimental uses in smart textile coatings that respond to pH changes, leveraging the amino group's protonation characteristics. These developments align with growing market interest in responsive materials for wearable technologies.

Safety assessments confirm Sodium 7-aminoheptanoate exhibits low acute toxicity in standard assays, though proper laboratory handling procedures remain essential. The compound's LD50 values exceed 2000 mg/kg in rodent studies, with no evidence of mutagenicity in Ames tests. Industrial hygiene guidelines recommend standard PPE protocols including gloves and eye protection when handling powdered forms to prevent mechanical irritation.

Market analysts note increasing supply chain diversification for this specialty chemical, with production expanding beyond traditional pharmaceutical hubs to emerging biotech clusters in Asia. Pricing trends reflect growing economies of scale, though technical-grade material remains significantly more affordable than pharmaceutical-grade Sodium 7-aminoheptanoate. Procurement specialists emphasize verifying certificates of analysis and GMP compliance when sourcing for regulated applications.

Cutting-edge research explores the compound's potential in enzyme stabilization and biocatalysis. The extended aliphatic chain appears to interact favorably with hydrophobic enzyme domains, while the charged termini maintain aqueous solubility. This dual character makes CAS No. 5673-25-6 particularly valuable in protein engineering applications where maintaining tertiary structure is crucial. Recent publications demonstrate its efficacy in lyophilization formulations for labile biologics.

Regulatory status varies by jurisdiction, but most regions classify Sodium 7-aminoheptanoate as a non-hazardous substance when properly handled. The REACH compliance dossier confirms its registration for commercial quantities in the EU, while FDA filings indicate inactive ingredient status for certain topical formulations. Environmental fate studies show rapid mineralization in standard OECD 301 biodegradation tests, supporting its inclusion in green chemistry initiatives.

Future applications may exploit the compound's metal-chelating properties, with preliminary studies showing affinity for certain transition metals. This characteristic, combined with its pH-responsive behavior, opens possibilities in wastewater treatment and metal recovery systems. Research continues into optimizing the cost-performance ratio for such large-scale applications, with process intensification being a key focus area for chemical engineers.